N-(1,3-benzodioxol-5-yl)-5-(benzyloxy)-2-methyl-1-benzofuran-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C24H19NO5/c1-15-23(24(26)25-17-7-9-21-22(11-17)29-14-28-21)19-12-18(8-10-20(19)30-15)27-13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3,(H,25,26)
• InChI Key: KKRQUBGLIFOZSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H19NO5
• Molecular Weight: 401.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-5-(benzyloxy)-2-methyl-1-benzofuran-3-carboxamide, also known as BDBMC, is a novel compound that has been gaining attention in the scientific community. BDBMC belongs to the class of benzofuran derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Synthesis and Biological Applications

Benzofuran derivatives are synthesized for their potential as bioactive molecules. For instance, Abu‐Hashem et al. (2020) elaborated on the synthesis of novel benzodifuranyl compounds with demonstrated anti-inflammatory and analgesic activities, highlighting the chemical versatility and therapeutic potential of benzofuran derivatives Molecules. Similarly, Idrees et al. (2020) reported on the synthesis of benzofuran-2-yl derivatives with notable antimicrobial activities Asian Journal of Chemistry.

Antimicrobial and Antioxidant Activities

Benzofuran compounds are investigated for their antimicrobial properties. Research by Trivedi et al. (2012) on ferrocene–carbohydrate amides derived from benzofuran sugars revealed antimicrobial and antioxidant properties, suggesting their utility in developing new antimicrobial agents Applied Organometallic Chemistry.

Inhibition of Biological Targets

Research on benzofuran derivatives often focuses on their ability to inhibit specific biological targets. Mudududdla et al. (2015) identified benzofuran derivatives as inhibitors of angiogenesis and P-glycoprotein efflux pump activity, showing potential in overcoming cancer chemoresistance Organic & biomolecular chemistry.

Role in Supramolecular Chemistry

The structural and functional roles of benzofuran derivatives in supramolecular chemistry are also explored. Yadav and Ballabh (2020) discussed N-(thiazol-2-yl) benzamide derivatives as supramolecular gelators, highlighting the importance of non-covalent interactions in gelation behavior Journal of Solid State Chemistry.